Cas no 690249-45-7 (N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide)
690249-45-7 structure
Product Name:N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
CAS No:690249-45-7
MF:C18H18F3N3O2S2
MW:429.479631900787
CID:6348624
PubChem ID:2147110
Update Time:2025-09-25
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
- N-[3-(difluoromethylsulfonyl)phenyl]-4-(2-fluorophenyl)piperazine-1-carbothioamide
- 690249-45-7
- N-(3-((difluoromethyl)sulfonyl)phenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
- HMS2598E16
- SMR000236943
- CHEMBL1610923
- MLS000724862
- F1743-0019
- AKOS000809887
-
- Inchi： InChI=1S/C18H18F3N3O2S2/c19-15-6-1-2-7-16(15)23-8-10-24(11-9-23)18(27)22-13-4-3-5-14(12-13)28(25,26)17(20)21/h1-7,12,17H,8-11H2,(H,22,27)
- InChI Key： HMROMHPEBIAEPY-UHFFFAOYSA-N
- SMILES： S(C(F)F)(C1=CC=CC(=C1)NC(N1CCN(C2C=CC=CC=2F)CC1)=S)(=O)=O
Computed Properties
- Exact Mass: 429.07925366g/mol
- Monoisotopic Mass: 429.07925366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 93.1Ų
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1743-0019-2μmol |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-5μmol |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-10μmol |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-20μmol |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-1mg |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-2mg |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-3mg |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-4mg |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-5mg |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1743-0019-10mg |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide |
690249-45-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
690249-45-7 (N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
